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molecular formula C12H27Sn B045459 Tributylstannanyl CAS No. 688-73-3

Tributylstannanyl

Cat. No. B045459
CAS RN: 688-73-3
M. Wt: 290.1 g/mol
InChI Key: PIILXFBHQILWPS-UHFFFAOYSA-N
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Patent
US07772247B2

Procedure details

Starting from tributyltin compound 98 (scheme 19) and following the procedure described above for the synthesis of compound 10 (scheme 2, step 2, example 12) but replacing 2-bromothiazole with 2-bromo-1-methyl-1H-imidazole, title compound 214 was obtained in 95% yield. MS (m/z) 250.1 (100%), 252.1 (37%), (M+H).
Name
tributyltin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
compound 10
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-bromo-1-methyl-1H-imidazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound 214
Yield
95%

Identifiers

REACTION_CXSMILES
C([Sn](CCCC)CCCC)CCC.[Cl:14][C:15]1[CH:20]=[CH:19][N:18]=[C:17]2[CH:21]=[C:22]([C:24]3S[CH:26]=[CH:27][N:28]=3)[S:23][C:16]=12.Br[C:30]1[N:31](C)C=CN=1>>[Cl:14][C:15]1[CH:20]=[CH:19][N:18]=[C:17]2[CH:21]=[C:22]([C:24]3[N:31]([CH3:30])[CH:26]=[CH:27][N:28]=3)[S:23][C:16]=12 |^1:1|

Inputs

Step One
Name
tributyltin
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCC)[Sn](CCCC)CCCC
Step Two
Name
compound 10
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=C2C(=NC=C1)C=C(S2)C=2SC=CN2
Step Three
Name
2-bromo-1-methyl-1H-imidazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1N(C=CN1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound 214
Type
product
Smiles
ClC1=C2C(=NC=C1)C=C(S2)C=2N(C=CN2)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 95%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.